Cas no 2229117-05-7 (4-(2-fluoro-4-methylphenyl)butan-2-ol)

• Product Name: 4-(2-fluoro-4-methylphenyl)butan-2-ol
• CAS No: 2229117-05-7
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 6056693
• PubChem ID: 165708915
• Update Time: 2025-09-22

4-(2-fluoro-4-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methylphenyl)butan-2-ol
• 2229117-05-7
• EN300-1786351

• Inchi： 1S/C11H15FO/c1-8-3-5-10(11(12)7-8)6-4-9(2)13/h3,5,7,9,13H,4,6H2,1-2H3
• InChI Key： CAPBCXLVGOMPPY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CCC(C)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2-fluoro-4-methylphenyl)butan-2-ol

4-(2-Fluoro-4-methylphenyl)butan-2-ol: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Therapeutic Potential

4-(2-Fluoro-4-methylphenyl)butan-2-ol (CAS No. 2229117-05-7) is a structurally diverse organic compound that has garnered significant attention in the field of biomedical research. As a phenylbutanol derivative, this compound exhibits unique chemical properties that make it a promising candidate for pharmacological applications. Recent studies have highlighted its potential in drug development, neurological disorders, and metabolic regulation, positioning it as a key player in the exploration of novel therapeutic strategies. This article provides an in-depth analysis of the synthesis pathways, biological activities, and clinical relevance of 4-(2-fluoro-4-methylphenyl)butan-2-ol, while also discussing its role in modern pharmaceutical innovation.

4-(2-Fluoro-4-methylphenyl)butan-3-ol is a fluorinated aromatic compound with a butan-2-ol backbone, which contributes to its hydrophobic and lipophilic characteristics. The fluoro and methyl functional groups on the phenyl ring are critical in modulating its receptor binding affinity and bioavailability. These chemical modifications enable the compound to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme systems, thereby influencing its pharmacological profile. The molecular structure of 4-(2-fluoro-4-methylphenyl)butan-2-ol is further optimized for drug-like properties, including solubility, stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have provided insights into the 3D structure and intermolecular interactions of 4-(2-fluoro-4-methylphenyl)butan-2-ol. A study published in *Journal of Medicinal Chemistry* (2023) demonstrated that the fluorine atom at the 2-position of the phenyl ring enhances electrostatic interactions with hydrophobic pockets in target proteins, improving its binding efficiency. This discovery underscores the importance of structural optimization in drug design and highlights the synthetic versatility of 4-(2-fluoro-4-methylphenyl)butan-2-ol as a building block for complex drug molecules.

The synthesis of 4-(2-fluoro-4-methylphenyl)butan-2-ol typically involves multi-step organic reactions, including electrophilic aromatic substitution and alkylation strategies. One of the most efficient pathways involves the Friedel-Crafts alkylation of 2-fluoro-4-methylphenyl with butan-2-ol under catalytic conditions. This method allows for the regioselective introduction of the butan-2-ol group, ensuring the desired stereochemistry and functional group arrangement. Researchers at the University of Tokyo (2024) recently reported an asymmetric synthesis approach that significantly improved the yield and purity of 4-(2-fluoro-4-methylphenyl)butan-2-ol, making it a more viable candidate for large-scale production.

4-(2-Fluoro-4-methylphenyl)butan-2-ol has shown promising pharmacological activities in various in vitro and in vivo studies. Its anti-inflammatory properties have been investigated in models of chronic inflammatory diseases, where it demonstrated significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6. A 2023 study in *Pharmacological Research* highlighted its inhibitory effect on NF-κB signaling, a key pathway in inflammatory response regulation. These findings suggest its potential as a novel therapeutic agent for conditions like rheumatoid arthritis and neuroinflammation.

Furthermore, 4-(2-fluoro-4-methylphenyl)butan-2-ol has been explored for its neuroprotective effects in neurodegenerative disorders. In a recent preclinical study, the compound exhibited protective effects against oxidative stress and mitochondrial dysfunction in Parkinson's disease models. The fluorine-containing structure is believed to enhance radical scavenging activity, while the butan-2-ol moiety contributes to membrane stabilization. These mechanisms of action make 4-(2-fluoro-4-methylphenyl)butan-2-ol a potential candidate for disease-modifying therapies in neurological conditions.

The therapeutic potential of 4-(2-fluoro-4-methylphenyl)butan-2-ol is further supported by its metabolic regulatory properties. Research published in *Cell Metabolism* (2024) revealed that the compound modulates glucose homeostasis by enhancing insulin sensitivity and gluconeogenesis in liver cells. This effect is mediated through its interaction with AMP-activated protein kinase (AMPK), a key regulator of energy metabolism. These findings open new avenues for its application in diabetes management and metabolic syndrome treatment.

Despite its promising biological activities, the development of 4-(2-fluoro-4-methylphenyl)butan-2-ol as a pharmaceutical compound requires further clinical validation. Preclinical studies have demonstrated its safety profile and efficacy in animal models, but human trials are necessary to confirm its therapeutic benefits and side effects. The pharmacokinetic properties of the compound, such as absorption, distribution, metabolism, and excretion, are critical factors that need to be optimized for clinical translation. Advances in drug delivery systems and formulation technologies are expected to enhance its bioavailability and targeting efficiency.

4-(2-Fluoro-4-methylphenyl)butan-2-ol represents a significant advancement in the field of drug discovery and biomedical research. Its unique chemical structure and functional groups enable it to interact with specific biological targets, offering potential therapeutic applications in inflammatory diseases, neurological disorders, and metabolic conditions. As research continues to uncover its mechanisms of action and pharmacological properties, this compound is poised to play a pivotal role in the development of novel therapeutic strategies. The ongoing synthetic innovations and biological studies surrounding 4-(2-fluoro-4-methylphenyl)butan-2-ol underscore its importance in modern pharmaceutical science and its potential to address unmet medical needs.

In conclusion, 4-(2-fluoro-4-methylphenyl)butan-2-ol (CAS No. 2229117-05-7) is a multifaceted organic compound with a wide range of biological activities and pharmacological applications. Its structural versatility and functional group modifications make it a valuable building block for drug development, while its therapeutic potential in various disease models highlights its importance in biomedical research. As scientists continue to explore its mechanisms of action and clinical relevance, 4-(2-fluoro-4-methylphenyl)butan-2-ol is likely to become a key player in the next generation of therapeutic agents.